![molecular formula C17H23N3O3S B269095 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide](/img/structure/B269095.png)
2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide, also known as DAPT, is a chemical compound that has been extensively studied for its potential use in scientific research. DAPT is a gamma-secretase inhibitor that has been shown to play a role in the regulation of various cellular processes, including cell differentiation, proliferation, and apoptosis. In
Mechanism of Action
2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide is a gamma-secretase inhibitor that works by blocking the activity of the gamma-secretase enzyme. The gamma-secretase enzyme is responsible for cleaving amyloid precursor protein (APP) to produce amyloid-beta peptides. By inhibiting the activity of the gamma-secretase enzyme, this compound reduces the production of amyloid-beta peptides. This mechanism of action has been shown to be effective in the treatment of Alzheimer's disease and other neurodegenerative disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of amyloid-beta peptides, which are believed to play a role in the pathogenesis of Alzheimer's disease. This compound has also been shown to regulate stem cell differentiation, which has potential applications in regenerative medicine. Additionally, this compound has been shown to inhibit the proliferation of cancer cells, making it a potential candidate for cancer treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide is its simplicity of synthesis and its high purity. This makes it suitable for use in large-scale experiments. Additionally, this compound has been extensively studied, and its mechanism of action is well understood, making it a reliable tool for scientific research. However, one of the limitations of this compound is its potential toxicity. This compound has been shown to have toxic effects on some cell types, and its use in vivo may be limited by its toxicity.
Future Directions
There are several future directions for research on 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide. One area of research is the development of more potent and selective gamma-secretase inhibitors. Another area of research is the study of the role of this compound in the regulation of stem cell differentiation and its potential applications in regenerative medicine. Additionally, further research is needed to determine the safety and efficacy of this compound in vivo, particularly in the treatment of neurodegenerative disorders and cancer.
Synthesis Methods
The synthesis method of 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide involves the reaction of 3-(morpholin-4-ylcarbonyl)phenyl) isothiocyanate and 2,2-dimethylpropan-1-amine in the presence of a base. The reaction yields this compound as a white crystalline solid with a purity of over 99%. The synthesis method of this compound is relatively simple and can be performed on a large scale, making it suitable for use in scientific research.
Scientific Research Applications
2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide has been extensively studied for its potential use in scientific research. It has been shown to play a role in the regulation of various cellular processes, including cell differentiation, proliferation, and apoptosis. This compound has been used to study the development of the nervous system, the regulation of stem cell differentiation, and the progression of cancer. This compound has also been used in the study of Alzheimer's disease, as it has been shown to inhibit the production of amyloid-beta peptides, which are believed to play a role in the pathogenesis of the disease.
properties
Molecular Formula |
C17H23N3O3S |
---|---|
Molecular Weight |
349.4 g/mol |
IUPAC Name |
2,2-dimethyl-N-[[3-(morpholine-4-carbonyl)phenyl]carbamothioyl]propanamide |
InChI |
InChI=1S/C17H23N3O3S/c1-17(2,3)15(22)19-16(24)18-13-6-4-5-12(11-13)14(21)20-7-9-23-10-8-20/h4-6,11H,7-10H2,1-3H3,(H2,18,19,22,24) |
InChI Key |
VWWXFAKPOCGZQY-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C(=O)NC(=S)NC1=CC=CC(=C1)C(=O)N2CCOCC2 |
Canonical SMILES |
CC(C)(C)C(=O)NC(=S)NC1=CC=CC(=C1)C(=O)N2CCOCC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.